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Cat. No.: B161065 Get Quote

An In-Depth Technical Guide to Tetrahydrofurfuryl Acetate (CAS 637-64-9)

Authored by a Senior Application Scientist
This document provides a comprehensive technical overview of Tetrahydrofurfuryl acetate

(THFA acetate), CAS 637-64-9. It is intended for researchers, chemists, and formulation

scientists who require a deep understanding of this compound's properties, synthesis, and

applications. The structure of this guide is designed to logically present the scientific narrative

of THFA acetate, moving from its fundamental characteristics to its practical implementation

and analysis.

Introduction and Molecular Overview
Tetrahydrofurfuryl acetate is a heterocyclic ester valued for its unique combination of

properties: a pleasant, fruity aroma, excellent solvency, and a favorable safety profile for many

applications.[1][2][3] Structurally, it consists of a saturated five-membered tetrahydrofuran ring

with an acetoxymethyl substituent at the 2-position.[4][5] This structure imparts a moderate

polarity and the ability to engage in hydrogen bonding, which are key to its function as a

solvent and chemical intermediate.

Derived from tetrahydrofurfuryl alcohol (THFA), a bio-based chemical often produced from

agricultural biomass, THFA acetate is considered a more environmentally responsible choice in

certain contexts.[6] Its primary applications are found in the flavor and fragrance industries, but
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its utility extends to roles as a specialty solvent in coatings and a building block in

pharmaceutical synthesis.[2][7]

Physicochemical Properties: A Quantitative
Analysis
Understanding the physical and chemical properties of THFA acetate is paramount for its

effective use in experimental design and formulation. Its high boiling point and good miscibility

with organic solvents are particularly noteworthy.

Property Value Source(s)

CAS Number 637-64-9 [1][4][8]

Molecular Formula C₇H₁₂O₃ [1][4][8]

Molecular Weight 144.17 g/mol [4][8][9]

Appearance Colorless to pale yellow liquid [1][3][10]

Odor Mild, sweet, fruity, ethereal [1][2][5][10]

Boiling Point 194-195 °C at 753-760 mmHg [4][8][10]

Density 1.058 - 1.064 g/mL at 25 °C [4][8][10][11]

Refractive Index (n²⁰/D) 1.435 - 1.440 [2][4][8][11]

Flash Point 81 - 84 °C (177.8 - 183.2 °F) [5][8][12][13]

Solubility

Sparingly soluble to miscible in

water; soluble in ethanol,

ether, chloroform

[1][2][4][5][10]

The relatively high flash point classifies it as a combustible liquid, which requires appropriate

handling and storage protocols but makes it less volatile and hazardous than many common

low-boiling-point solvents.[8][12]

Synthesis Pathway and Experimental Protocol
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THFA acetate is most commonly synthesized via the esterification of tetrahydrofurfuryl alcohol

with an acetylating agent. The choice of agent and catalyst is critical for optimizing yield and

purity. The reaction with acetic anhydride is often preferred in a laboratory setting for its

favorable kinetics.

Typical Reaction Mechanism
The synthesis is a classic nucleophilic acyl substitution. The hydroxyl group of

tetrahydrofurfuryl alcohol attacks one of the carbonyl carbons of acetic anhydride. This is

typically facilitated by a base catalyst which deprotonates the alcohol, increasing its

nucleophilicity, and neutralizes the acetic acid byproduct.

Reactants

Tetrahydrofurfuryl
Alcohol

Tetrahedral Intermediate

+ Catalyst

Acetic Anhydride

+ Catalyst

Tetrahydrofurfuryl
Acetate Acetic Acid

Elimination

Base Catalyst
(e.g., Pyridine, Et3N)
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Synthesis Pathway of Tetrahydrofurfuryl Acetate
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Caption: Synthesis Pathway of Tetrahydrofurfuryl Acetate

Laboratory-Scale Synthesis Protocol
This protocol describes a robust method for synthesizing THFA acetate, incorporating self-

validating checkpoints for reaction monitoring and purification.

Materials:

Tetrahydrofurfuryl alcohol (THFA), 99%

Acetic anhydride (Ac₂O), ≥98%

Triethylamine (Et₃N) or Pyridine

Diethyl ether (anhydrous)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, magnetic stirrer, addition funnel, separatory funnel

Procedure:

Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir

bar, dissolve 10.2 g (0.1 mol) of tetrahydrofurfuryl alcohol in 50 mL of anhydrous diethyl

ether. Add 12.1 g (0.12 mol) of triethylamine as a base and acid scavenger.

Addition of Acetylating Agent: Place 11.2 g (0.11 mol) of acetic anhydride into an addition

funnel. Cool the reaction flask to 0 °C in an ice bath and add the acetic anhydride dropwise

over 30 minutes with vigorous stirring. The causality here is to control the exothermic

reaction and prevent side product formation.
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Reaction Monitoring: After the addition is complete, allow the mixture to warm to room

temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) by taking small aliquots. The

disappearance of the THFA starting material indicates completion.

Workup and Extraction: Quench the reaction by slowly adding 50 mL of deionized water.

Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 50 mL

of saturated NaHCO₃ solution (to remove excess acetic anhydride and acetic acid), 50 mL of

water, and 50 mL of brine. The bicarbonate wash is a critical self-validating step; cessation of

CO₂ effervescence indicates successful neutralization.

Drying and Solvent Removal: Dry the separated organic layer over anhydrous MgSO₄, filter,

and concentrate the filtrate using a rotary evaporator to remove the diethyl ether.

Purification: The resulting crude oil should be purified by vacuum distillation to yield pure

tetrahydrofurfuryl acetate.[9][14] The high boiling point necessitates vacuum conditions to

prevent thermal decomposition.

Applications in Research and Development
THFA acetate's utility spans multiple scientific domains.

Flavor & Fragrance Chemistry: It is a FEMA-recognized flavoring agent (FEMA 3055) used

to impart sweet, fruity, or honey-like notes in food products and fragrances.[1][2][10][14]

Typical usage levels are low, in the ppm range for baked goods and beverages.[5]

Pharmaceutical Intermediate: In drug development, it serves as a versatile intermediate and

a specialty solvent.[7] Its parent alcohol, THFA, is a known precursor for various molecular

scaffolds, and the acetate can be used as a protected form of the alcohol or as a building

block itself.[6]

Solvent Applications: It acts as a high-boiling, effective solvent for resins, coatings, and inks.

[2][3] Its solvency power and low evaporation rate are advantageous in formulations where

controlled drying times are required.[2]

Polymer and Materials Science: The compound can be used as a plasticizer in certain

polymer formulations to enhance flexibility.[2]
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Spectroscopic and Analytical Characterization
Accurate identification and purity assessment are critical. A combination of NMR, IR, and MS is

typically employed.

Spectroscopic Data Summary
Technique Key Features and Peaks Source(s)

¹H NMR

(CDCl₃) δ ~4.0-4.2 ppm (m, -

O-CH₂-), δ ~3.7-3.9 ppm (m,

ring -CH₂-O-), δ ~2.05 ppm (s,

-C(O)CH₃), δ ~1.5-2.0 ppm (m,

other ring protons)

[15]

IR Spectroscopy

Strong C=O stretch (~1740

cm⁻¹), C-O stretch (~1240

cm⁻¹ and ~1050 cm⁻¹)

[4][16]

Mass Spectrometry (EI-MS)

m/z 71 (base peak, [C₄H₇O]⁺),

43 ([C₂H₃O]⁺), 99, 144 (M⁺,

molecular ion)

[4][17]

Quality Control Workflow: GC-MS Analysis
Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for assessing the

purity of THFA acetate and identifying any residual starting materials or byproducts from

synthesis.
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1. Sample Preparation
(Dilute 1 µL in 1 mL Hexane)

2. GC Injection
(1 µL, Split mode 50:1)

3. Chromatographic Separation
(e.g., DB-5 column)

Temp Program: 50°C to 250°C

4. Eluent Ionization
(Electron Impact, 70 eV)

5. Mass Detection
(Quadrupole Analyzer)

6. Data Analysis
(Compare spectra to library
and calculate peak area %)

7. Report Generation
(Purity Assay, Impurity Profile)

GC-MS Quality Control Workflow for THFA Acetate

Click to download full resolution via product page

Caption: GC-MS Quality Control Workflow for THFA Acetate

Safety, Handling, and Toxicology
While THFA acetate is considered to have low toxicity, proper laboratory safety protocols are

mandatory.[3][18]
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Hazard Identification: It is classified as a combustible liquid.[8][12] It may cause eye irritation

upon direct contact.[1][4] The toxicological properties have not been fully investigated, so

exposure should be minimized.[12][19]

Handling: Handle in a well-ventilated area, away from open flames and sources of ignition.

[12][20] Wear appropriate personal protective equipment (PPE), including safety glasses,

chemical-resistant gloves, and a lab coat.[11][12]

Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[2][19][20]

Toxicological Profile: Upon absorption, esters of tetrahydrofurfuryl alcohol are expected to

hydrolyze to THFA and the corresponding carboxylic acid (acetic acid).[18] The Joint

FAO/WHO Expert Committee on Food Additives (JECFA) concluded it poses "no safety

concern at current levels of intake when used as a flavouring agent".[4]

Conclusion
Tetrahydrofurfuryl acetate (CAS 637-64-9) is a multifaceted compound whose utility is

grounded in its distinct physicochemical properties. Its role as a bio-sourced solvent, a key

flavor and fragrance component, and a synthetic intermediate makes it a valuable tool for

chemists and researchers. A thorough understanding of its synthesis, analytical

characterization, and safe handling procedures, as detailed in this guide, is essential for

leveraging its full potential in both academic and industrial settings.
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TETRAHYDROFURFURYL ALCOHOL. Ataman Kimya.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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